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Compound of Interest

Compound Name: Entacapone-d10

Cat. No.: B10788368

Executive Summary

Entacapone-d10 is the stable isotope-labeled (SIL) analog of Entacapone, a specific catechol-
O-methyltransferase (COMT) inhibitor used in the treatment of Parkinson’s disease. In
bioanalytical contexts—specifically Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)—Entacapone-d10 serves as the gold-standard Internal Standard (IS). Its +10 Da
mass shift, derived from the deuteration of the N,N-diethyl moiety, eliminates isotopic
interference (crosstalk) from the native analyte's natural isotopes.

This guide provides a vetted list of commercial suppliers, analyzes the critical stereochemical
implications of the (E) vs. (Z) isomers, and details a self-validating LC-MS/MS protocol for
quantifying Entacapone in human plasma.

Technical Rationale: The d10 Advantage
Mass Shift and Isotopic Overlap

Native Entacapone (

) has a monoisotopic mass of 305.10. Entacapone-d10 (

) has a mass of 315.16.

The +10 Da shift is strategically chosen to prevent the "M+2" or "M+4" isotopic contributions of
the native drug from interfering with the 1S channel. Unlike d3 or d5 analogs, a d10 label
ensures absolute spectral separation even at high concentration limits (ULOQ).
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Structural Integrity & Label Position

The deuterium labels are located on the diethylamine side chain (

)-

« Stability: This position is chemically stable and resistant to deuterium-hydrogen exchange
(scrambling) in aqueous mobile phases, unlike labels placed on acidic phenolic protons.

» Fragmentation Note: In MS/MS, if the primary transition involves the loss of the diethylamine
group, the daughter ion will lose the label. Therefore, Q1 (Precursor) selectivity is the primary
discrimination factor.

Commercial Supplier Landscape

The following table summarizes verified suppliers. Note the critical distinction between the (E)-
isomer (Active Pharmaceutical Ingredient) and the (Z)-isomer (Impurity/Metabolite).

Table 1. Commercial Suppliers of Entacapone-d10
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Isomer .
. . Purity CAS
Supplier Catalog No. Specificatio . Notes
(Isotopic) Number
n
Supplied as
- crystalline

Unspecified ]

Cayman ) ) 99% 1185241-19- solid.

_ 10010571 (Implies mix 0 o

Chemical or E) deuterated 3 Solubility in
DMSO ~30
mg/mL.
Canadian

C/DIN » 1185241-19- supplier. High

D-6835 Unspecified 99 atom % D )

Isotopes enrichment
focus.
CRITICAL:
Listed

Toronto .

] specifically as

Research cis-(2)- 1185241-19- )

] E558492 98% cis. May not

Chemicals Isomer 0 3 _
co-elute with

(TRC)
trans-
Entacapone.
Explicitly lists
trans (E)
isomer.

Sussex trans-(E)- 1185241-19- Recommend

S1050060 >95%

Research Isomer 3 ed for
accurate
retention time
matching.

MedChemEx a 1185241-19- Global

HY-14280S Unspecified 99% o
press 0 3 distributor.

I\ Critical Insight: The Stereochemistry Trap
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Entacapone exists as (E) and (Z) isomers.[1][2][3][4] The (E)-isomer is the active drug. The (Z)-
isomer is a known impurity (Impurity A) and a plasma metabolite.

e Risk: If you purchase cis-Entacapone-d10 (Z-form) to quantify the active drug (E-form), the
IS may elute at a different retention time. This negates the IS's ability to compensate for
matrix effects occurring at the specific elution time of the analyte.

o Recommendation: Always verify the Certificate of Analysis (CoA) for isomeric purity. Prefer
suppliers like Sussex Research that explicitly state the trans configuration, or confirm co-
elution during method development.

Methodological Application: Self-Validating LC-
MS/MS Protocol

This protocol uses Entacapone-d10 to quantify Entacapone in human plasma. It relies on
Protein Precipitation (PPT) for high throughput and reproducibility.

Reagent Preparation

e Stock Solution: Dissolve 1 mg Entacapone-d10 in 1 mL DMSO (1 mg/mL). Store at -20°C.

e Working IS Solution: Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.
Sample Preparation (Workflow Diagram)

Plasma Sample Add IS Precipitation Vortex Centrifuge
(50 pL) (20 pL Entacapone-d10) Add 200 puL ACN (0.1% FA) (1 min) (10,000 x g, 10 min)

Supernatant Transfer -
Dilute 1:1 with Water H UeANIA IS jSEitin

Click to download full resolution via product page

Figure 1: Protein precipitation workflow ensuring matrix removal while maintaining IS
equilibration.

LC-MS/MS Conditions

e Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 um) or equivalent.
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Mobile Phase A: 0.1% Formic Acid in Water.[5][6]

Mobile Phase B: Acetonitrile.[5]

Gradient: 10% B to 90% B over 3.0 min.

lonization: ESI Negative Mode (Preferred for Nitrocatechols) or Positive Mode.

Table 2: MRM Transitions (Negative Mode)

Precursor lon Product lon Collision

Analyte Mechanism
(Q1) (Q3) Energy (eV)
304.1 ( Loss of
Entacapone 233.0 -25 diethylamine +
)
314.2( Loss of labeled
Entacapone-d10 233.0 -25 ) ]
) diethylamine

Note: In this transition, the d10 label is lost in the fragment (Q3 = 233 for both). Specificity is
achieved solely by the Precursor (Q1) separation (304 vs 314). Ensure chromatographic
resolution from potential interferences.

Quality Assurance & Troubleshooting
Isomer Conversion

Entacapone is photo-labile and can isomerize from (E) to (Z) upon exposure to light.

o Protocol Rule: Perform all extraction steps under yellow monochromatic light or low-light
conditions.

e QC Check: Periodically inject a "System Suitability” mix containing both E and Z isomers to
ensure they are chromatographically resolved.

Scrambling Check

Although the diethyl label is stable, confirm the absence of deuterium exchange:
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¢ Infuse Entacapone-d10 in Mobile Phase A/B (50:50) for 1 hour.

e Monitor the M+9 and M+10 abundances. Significant decrease in M+10 indicates instability.

Decision Logic for Supplier Selection

Select Entacapone-d10 Supplier

Check Stereochemistry
(CoA)

Is it Cis (2)?

Request CoA/ Test RT

Matches Native \Mismatches

Approved for Purchase Reject for Quant
(e.g., Sussex, Cayman) (Impurity Standard Only)

Click to download full resolution via product page
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Figure 2: Decision tree for sourcing the correct isomeric standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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